Cas no 123476-70-0 (4-Cyano-alpha-chloro benzaldoxime)
123476-70-0 structure
Product Name:4-Cyano-alpha-chloro benzaldoxime
CAS No:123476-70-0
MF:C8H5ClN2O
MW:180.59110045433
CID:2431926
PubChem ID:9603168
Update Time:2025-04-21
4-Cyano-alpha-chloro benzaldoxime Chemical and Physical Properties
Names and Identifiers
-
- 4-CYANO-ALPHA-CHLORO BENZALDOXIME
- 4-cyano-N-hydroxy-benzenecarboximidoyl chloride
- SCHEMBL1160641
- (1Z)-4-cyano-N-hydroxybenzenecarboximidoyl chloride
- 4-Cyanobenzoyl chloride, oxime
- 123476-70-0
- RNZZMDCGNWXWRB-FLIBITNWSA-N
- 4-Cyano-N-hydroxybenzenecarboximidoyl chloride #
- 4-Cyano-alpha-chloro benzaldoxime
-
- MDL: MFCD11616879
- Inchi: 1S/C8H5ClN2O/c9-8(11-12)7-3-1-6(5-10)2-4-7/h1-4,12H/b11-8-
- InChI Key: RNZZMDCGNWXWRB-FLIBITNWSA-N
- SMILES: Cl/C(/C1C=CC(C#N)=CC=1)=N\O
Computed Properties
- Exact Mass: 180.0090405Da
- Monoisotopic Mass: 180.0090405Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 56.4Ų
4-Cyano-alpha-chloro benzaldoxime Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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